Cas no 70021-83-9 (N-phenylnaphthalene-2-carboxamide)

• Product Name: N-phenylnaphthalene-2-carboxamide
• CAS No: 70021-83-9
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 1740390
• PubChem ID: 7038665
• Update Time: 2025-11-06

N-phenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-phenyl-
• N-phenylnaphthalene-2-carboxamide
• N-2-Naphthoyl-anilin
• BDBM50363668
• N-phenyl-2-naphthamide
• EN300-16796890
• DTXSID10427547
• G40589
• HS-6389
• CHEMBL1945238
• AKOS008463245
• 70021-83-9
• SCHEMBL2467402

• Inchi： 1S/C17H13NO/c19-17(18-16-8-2-1-3-9-16)15-11-10-13-6-4-5-7-14(13)12-15/h1-12H,(H,18,19)
• InChI Key： HUQXYRBOXDPXAI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=CC2=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-phenylnaphthalene-2-carboxamide

Comprehensive Guide to N-phenylnaphthalene-2-carboxamide (CAS No. 70021-83-9): Properties, Applications, and Industry Insights

N-phenylnaphthalene-2-carboxamide (CAS No. 70021-83-9), a specialized organic compound, has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This naphthalene-based carboxamide derivative features a phenyl group attached to the amide nitrogen, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a fluorescent probe in biochemical assays, aligning with the growing demand for advanced diagnostic tools in precision medicine.

The compound's molecular structure (C₁₇H₁₃NO) exhibits notable thermal stability, with a melting point range of 210-215°C, making it suitable for high-temperature applications. Researchers particularly value its electron-rich aromatic system, which facilitates π-π stacking interactions—a property increasingly exploited in organic electronics. As the industry shifts toward sustainable materials, N-phenylnaphthalene-2-carboxamide derivatives are being explored as non-toxic alternatives in polymer stabilizers, addressing environmental concerns without compromising performance.

In pharmaceutical contexts, this compound serves as a key intermediate for heterocyclic drug synthesis. Its structural similarity to privileged scaffolds in kinase inhibitors has spurred investigations into anticancer applications—a trending topic in medicinal chemistry forums. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS are commonly employed for purity verification (>98%), reflecting stringent quality standards demanded by regulatory bodies.

From an industrial perspective, 70021-83-9 demonstrates excellent compatibility with photovoltaic materials, coinciding with the solar energy sector's expansion. Manufacturers emphasize its role in enhancing charge transport efficiency in organic semiconductors—a critical parameter for next-generation flexible electronics. The compound's low hygroscopicity further ensures stability in humid environments, a sought-after trait in electronic encapsulation materials.

Emerging applications include its use as a ligand in catalysis, where it modifies transition metal complexes for asymmetric synthesis. This aligns with the pharmaceutical industry's push toward chiral drug production. Recent patent filings reveal innovative formulations combining N-phenylnaphthalene-2-carboxamide with biodegradable matrices for controlled-release agrochemicals—addressing the global need for sustainable agriculture solutions.

Quality control protocols for CAS No. 70021-83-9 typically involve FTIR spectroscopy to confirm the characteristic amide carbonyl stretch at ~1650 cm⁻¹, alongside 1H-NMR for structural validation. Storage recommendations suggest inert atmospheres to prevent oxidative degradation, reflecting the compound's sensitivity to prolonged air exposure. These handling protocols ensure batch-to-batch consistency for research and industrial users.

The commercial availability of N-phenylnaphthalene-2-carboxamide in various purity grades (technical to analytical) caters to diverse sector requirements. Current market analyses indicate growing demand from Asia-Pacific regions, driven by expanding R&D infrastructure in India and China. Suppliers increasingly offer custom synthesis services for derivative compounds, responding to the trend of personalized chemical solutions in specialty chemistry.

Environmental impact assessments confirm the compound's low bioaccumulation potential, supported by OECD 117 logP values of ~3.2. This profile makes it preferable over traditional polycyclic alternatives in green chemistry initiatives. Furthermore, its degradation products show minimal ecotoxicity—a critical consideration for industries complying with REACH regulations and similar global standards.

Future research directions focus on optimizing solubility parameters through structural modifications, particularly for aqueous-phase applications. Computational chemistry studies utilizing DFT calculations predict enhanced binding affinities when introducing sulfonate groups—an approach gaining traction in drug delivery system design. These developments position 70021-83-9 as a compound with expanding relevance across multidisciplinary fields.